53-39-4

Oxandrolone

In Stock

• CAS RN:
• 53-39-4

• Formula:
• C19H30O3

• InChI:
• InChI=1S/C19H30O3/c1-17-11-22-16(20)10-12(17)4-5-13-14(17)6-8-18(2)15(13)7-9-19(18,3)21/h12-15,21H,4-11H2,1-3H3/t12-,13+,14-,15-,17-,18-,19-/m0/s1

• InChIKey:
• QSLJIVKCVHQPLV-PEMPUTJUSA-N

• Oxandrolone is an analytical reference standard categorized as an anabolic androgenic steroid. It has been detected as an adverse analytical finding (AAF) during anti-doping testing. Oxandrolone is regulated as a Schedule III compound in the United States. This product is intended for research and forensic applications.
  Oxandrolone is a synthetic, anabolic steroid hormone analog of testosterone. Similar to testosterone, oxandrolone binds to and activates specific nuclear receptors. This agent may be used for testosterone replacement therapy in hypogonadal men, in HIV-wasting syndrome, and in other conditions in order to increase nitrogen retention and fat-free muscle mass. (NCI04)
  Oxandrolone is a DEA Schedule III controlled substance. Substances in the DEA Schedule III have a potential for abuse less than substances in Schedules I or II and abuse may lead to moderate o...

2-Iodo-1,1,1,4,4,4-hexafluorobutane

In Stock

• CAS RN:
• 453-39-4

• Formula:
• C4H3F6I

• InChI:
• InChI=1S/C4H3F6I/c5-3(6,7)1-2(11)4(8,9)10/h2H,1H2

• InChIKey:
• WJQPGXHOQNCFHC-UHFFFAOYSA-N

• 2-Iodo-1,1,1,4,4,4-hexafluorobutane is a useful research compound. Its molecular formula is C4H3F6I and its molecular weight is 291.96 g/mol. The purity is usually 95%.

Benzene, pentafluoro(methylthio)-

In Stock

• CAS RN:
• 653-39-4

• Formula:
• C7H3F5S

• InChI:
• InChI=1S/C7H3F5S/c1-13-7-5(11)3(9)2(8)4(10)6(7)12/h1H3

• InChIKey:
• NBOZXHXBHUVRNG-UHFFFAOYSA-N

• Benzene, pentafluoro(methylthio)- is a useful research compound. Its molecular formula is C7H3F5S and its molecular weight is 214.16 g/mol. The purity is usually 95%.

Perfluorobenzophenone

In Stock

• CAS RN:
• 853-39-4

• Formula:
• C13F10O

• InChI:
• InChI=1S/C13F10O/c14-3-1(4(15)8(19)11(22)7(3)18)13(24)2-5(16)9(20)12(23)10(21)6(2)17

• InChIKey:
• WWQLXRAKBJVNCC-UHFFFAOYSA-N

• Decafluorobenzophenone also known as perfluorobenzophenone. It was used in the synthesis of fluorinated acridones and acridines. Perfluorobenzophenone alcoholic solution generates ketyl and radical anion which can be studied by electron spin resonance spectra. Perfluorobenzophenone undergoes photolysis to form ketyl (C6F5)C.OH radica.

2-(1,3,4-Thiadiazol-2-yl)isoindole-1,3-dione

• CAS RN:
• 55553-39-4

• Formula:
• C10H5N3O2S

• InChI:
• InChI=1S/C10H5N3O2S/c14-8-6-3-1-2-4-7(6)9(15)13(8)10-12-11-5-16-10/h1-5H

• InChIKey:
• NAMMNJAYTLIMON-UHFFFAOYSA-N

• 2-(1,3,4-Thiadiazol-2-yl)isoindole-1,3-dione is a useful research compound. Its molecular formula is C10H5N3O2S and its molecular weight is 231.23 g/mol. The purity is usually 95%.

6-hydroxy-5-[2-(1H-imidazol-1-yl)acetyl]-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione

In Stock

• CAS RN:
• 238753-39-4

• Formula:
• C11H12N4O4

• InChI:
• InChI=1S/C11H12N4O4/c1-13-9(17)8(10(18)14(2)11(13)19)7(16)5-15-4-3-12-6-15/h3-4,6,17H,5H2,1-2H3

• InChIKey:
• QZUGUASUGDADBP-UHFFFAOYSA-N

• 6-hydroxy-5-[2-(1H-imidazol-1-yl)acetyl]-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione is a useful research compound. Its molecular formula is C11H12N4O4 and its molecular weight is 264.24 g/mol. The purity is usually 95%.

N-[4-(4-tert-butylphenyl)-1,3-thiazol-2-yl]-4-morpholin-4-ylsulfonylbenzamide

In Stock

• CAS RN:
• 380453-39-4

• Formula:
• C24H27N3O4S2

• InChI:
• InChI=1S/C24H27N3O4S2/c1-24(2,3)19-8-4-17(5-9-19)21-16-32-23(25-21)26-22(28)18-6-10-20(11-7-18)33(29,30)27-12-14-31-15-13-27/h4-11,16H,12-15H2,1-3H3,(H,25,26,28)

• InChIKey:
• CVCDLTHQKQHMTK-UHFFFAOYSA-N

• N-[4-(4-tert-butylphenyl)-1,3-thiazol-2-yl]-4-morpholin-4-ylsulfonylbenzamide is a useful research compound. Its molecular formula is C24H27N3O4S2 and its molecular weight is 485.62. The purity is usually 95%.

3-[(2,4-dichlorophenyl)methyl]-8-(4-ethoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione

Usually In Stock

• CAS RN:
• 893953-39-4

• Formula:
• C23H21Cl2N5O3

• InChI:
• InChI=1S/C23H23Cl2N5O3/c1-3-33-17-8-6-16(7-9-17)28-10-11-29-19-20(26-22(28)29)27(2)23(32)30(21(19)31)13-14-4-5-15(24)12-18(14)25/h4-9,12,19-20H,3,10-11,13H2,1-2H3

• InChIKey:
• LEGPDZURHZNFOL-UHFFFAOYSA-N

• 3-[(2,4-dichlorophenyl)methyl]-8-(4-ethoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione is a useful research compound. Its molecular formula is C23H21Cl2N5O3 and its molecular weight is 486.35. The purity is usually 95%.

4'-Chloro-3-(2,5-dimethylphenyl)propiophenone

In Stock

• CAS RN:
• 898753-39-4

• Formula:
• C17H17ClO

• InChI:
• InChI=1S/C17H17ClO/c1-12-3-4-13(2)15(11-12)7-10-17(19)14-5-8-16(18)9-6-14/h3-6,8-9,11H,7,10H2,1-2H3

• InChIKey:
• GIEZBHZHQHFROA-UHFFFAOYSA-N

• 4'-Chloro-3-(2,5-dimethylphenyl)propiophenone is a useful research compound. Its molecular formula is C17H17ClO and its molecular weight is 272.8 g/mol. The purity is usually 95%.

4-(2,3-Dichlorophenyl)-5-(methoxycarbonyl)-2,6-dimethyl-1,4-dihydropyridine-3-carboxylic acid

In Stock

• CAS RN:
• 123853-39-4

• Formula:
• C16H15Cl2NO4

• InChI:
• InChI=1S/C16H15Cl2NO4/c1-7-11(15(20)21)13(9-5-4-6-10(17)14(9)18)12(8(2)19-7)16(22)23-3/h4-6,13,19H,1-3H3,(H,20,21)

• InChIKey:
• LHAOQTPGTBGTIG-UHFFFAOYSA-N

• 4-(2,3-Dichlorophenyl)-5-(methoxycarbonyl)-2,6-dimethyl-1,4-dihydropyridine-3-carboxylic acid, also known as 4-(2,3-Dichlorophenyl)-5-(methoxycarbonyl)-2,6-dimethyl-1,4-dihydropyridine-3-carboxylic acid, is a useful research compound. Its molecular formula is C16H15Cl2NO4 and its molecular weight is 356.2 g/mol. The purity is usually 95%.

3-Methyl Adenine-d3

In Stock

• CAS RN:
• 110953-39-4

• Formula:
• C6H7N5

• InChI:
• InChI=1S/C6H7N5/c1-11-3-10-5(7)4-6(11)9-2-8-4/h2-3,7H,1H3,(H,8,9)/i1D3

• InChIKey:
• FSASIHFSFGAIJM-FIBGUPNXSA-N

• 3-Methyl Adenine-d3, also known as 3-Methyl Adenine-d3, is a useful research compound. Its molecular formula is C6H7N5 and its molecular weight is 152.17 g/mol. The purity is usually 95%.

3-(4-chlorobenzenesulfonyl)-1-[4-(trifluoromethoxy)benzenesulfonyl]pyrrolidine

In Stock

• CAS RN:
• 1705553-39-4

• Formula:
• C17H15ClF3NO5S2

• InChI:
• InChI=1S/C17H15ClF3NO5S2/c18-12-1-5-14(6-2-12)28(23,24)16-9-10-22(11-16)29(25,26)15-7-3-13(4-8-15)27-17(19,20)21/h1-8,16H,9-11H2

• InChIKey:
• GYLFSCDNBMWCSA-UHFFFAOYSA-N

• 3-(4-chlorobenzenesulfonyl)-1-[4-(trifluoromethoxy)benzenesulfonyl]pyrrolidine is a useful research compound. Its molecular formula is C17H15ClF3NO5S2 and its molecular weight is 469.9 g/mol. The purity is usually 95%.

methyl 1-[(3-ethoxyphenyl)methyl]-5-oxopyrrolidine-3-carboxylate

In Stock

• CAS RN:
• 2549053-39-4

• Formula:
• C15H19NO4

• InChI:
• InChI=1S/C15H19NO4/c1-3-20-13-6-4-5-11(7-13)9-16-10-12(8-14(16)17)15(18)19-2/h4-7,12H,3,8-10H2,1-2H3

• InChIKey:
• DOKMTNOKTZDEQC-UHFFFAOYSA-N

• Methyl 1-[(3-ethoxyphenyl)methyl]-5-oxopyrrolidine-3-carboxylate is a useful research compound. Its molecular formula is C15H19NO4 and its molecular weight is 277.31 g/mol. The purity is usually 95%.

Fmoc-Ala-Ala-Asn(Trt)-PAB-PNP

In Stock

• CAS RN:
• 1438853-39-4

• Formula:
• C58H52N6O11

• InChI:
• InChI=1S/C58H52N6O11/c1-37(59-53(66)38(2)60-56(69)73-36-50-48-24-14-12-22-46(48)47-23-13-15-25-49(47)50)54(67)62-51(55(68)61-43-28-26-39(27-29-43)35-74-57(70)75-45-32-30-44(31-33-45)64(71)72)34-52(65)63-58(40-16-6-3-7-17-40,41-18-8-4-9-19-41)42-20-10-5-11-21-42/h3-33,37-38,50-51H,34-36H2,1-2H3,(H,59,66)(H,60,69)(H,61,68)(H,62,67)(H,63,65)/t37-,38-,51-/m0/s1

• InChIKey:
• ZDKGYXCCQNCWNX-GJGLCGPHSA-N

• Fmoc-Ala-Ala-Asn(Trt)-PAB-PNP is a useful research compound. Its molecular formula is C58H52N6O11 and its molecular weight is 1009.1 g/mol. The purity is usually 95%.